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Compound of Interest

Compound Name: Carprofen-13C,d3

Cat. No.: B12402638

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Carprofen-13C,d3, a stable isotope-labeled
internal standard crucial for the accurate quantification of the non-steroidal anti-inflammatory
drug (NSAID) Carprofen. Primarily used in veterinary medicine, Carprofen's analgesic and anti-
inflammatory properties are of significant interest in drug development and safety studies.[1][2]
The use of a heavy-labeled internal standard like Carprofen-13C,d3 is the gold standard in
guantitative bioanalysis, particularly for liquid chromatography-tandem mass spectrometry (LC-
MS/MS) assays, as it co-elutes with the unlabeled analyte and corrects for variations in sample

preparation and instrument response.

Mechanism of Action: COX Inhibition

Carprofen exerts its therapeutic effects by inhibiting the cyclooxygenase (COX) enzymes,
COX-1 and COX-2.[3] These enzymes are responsible for converting arachidonic acid into
prostaglandins (PGs), which are key signaling molecules that mediate inflammation, pain, and
fever.[1] By blocking this pathway, Carprofen effectively reduces the inflammatory response. Its
specificity for COX-2 over COX-1 varies between species.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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